![molecular formula C10H7Cl2NO3 B3051046 (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid CAS No. 306935-72-8](/img/structure/B3051046.png)
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid
Overview
Description
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid, also known as DCPA, is a synthetic compound that belongs to the class of herbicides. It was first synthesized in 1963 by the American Cyanamid Company and was introduced to the market under the trade name of 'Dacthal'. DCPA is widely used in agriculture to control broadleaf weeds and grasses in crops such as soybeans, corn, and cotton.
Mechanism of Action
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid works by inhibiting the synthesis of chlorophyll in plants, which leads to the death of the plant. It does this by interfering with the photosynthetic electron transport chain in the chloroplasts of the plant cells. (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid binds to the QB protein of photosystem II, which is responsible for the transfer of electrons to the plastoquinone pool. This leads to the disruption of photosynthesis and the eventual death of the plant.
Biochemical and Physiological Effects:
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has been shown to have toxic effects on a wide range of organisms, including plants, animals, and humans. It can cause skin and eye irritation, respiratory problems, and gastrointestinal distress. In animals, (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has been shown to have toxic effects on the liver, kidney, and reproductive system. It has also been shown to have carcinogenic properties in animal studies.
Advantages and Limitations for Lab Experiments
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid is widely used in laboratory experiments to study the effects of herbicides on plants and other organisms. Its advantages include its low cost, availability, and effectiveness in controlling weeds. However, its limitations include its toxicity and potential effects on the environment.
Future Directions
There are several future directions for research on (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid. One area of research is the development of new herbicides that are less toxic and have fewer environmental impacts. Another area of research is the use of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid in cancer treatment and drug delivery. Researchers are also exploring the potential use of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid as a tool in genetic engineering and crop improvement. Finally, there is a need for further research on the effects of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid on the environment and its potential long-term impacts.
In conclusion, (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid is a synthetic compound that has been widely used as a herbicide in agriculture. It has also been studied for its potential use in other applications such as cancer treatment and drug delivery. While (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has many advantages, including its low cost and effectiveness in controlling weeds, it also has several limitations, including its toxicity and potential effects on the environment. Further research is needed to fully understand the mechanism of action of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid and its effects on different organisms.
Scientific Research Applications
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has been extensively studied for its herbicidal properties and its effects on the environment. It is also being researched for its potential use in other applications such as cancer treatment and drug delivery. In recent years, researchers have focused on the mechanism of action of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid and its effects on different organisms.
properties
IUPAC Name |
(E)-4-(2,4-dichloroanilino)-4-oxobut-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2NO3/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFWKZRKAECLVSE-ONEGZZNKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)NC(=O)C=CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)NC(=O)/C=C/C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.